Cas no 906673-56-1 (1-(2-Bromo-5-fluorophenyl)ethanol)

• Product Name: 1-(2-Bromo-5-fluorophenyl)ethanol
• CAS No: 906673-56-1
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 2103340
• Update Time: 2025-10-31

1-(2-Bromo-5-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-fluorophenyl)ethanol
• IBHYZKHFROARHA-UHFFFAOYSA-N
• 1-(2-Bromo-5-fluoro-phenyl)ethanol
• 1-(2-bromo-5-fluorophenyl)ethan-1-ol
• 1-(2-Bromo-5-fluorophenyl)ethanol

• Inchi： 1S/C8H8BrFO/c1-5(11)7-4-6(10)2-3-8(7)9/h2-5,11H,1H3
• InChI Key： IBHYZKHFROARHA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Topological Polar Surface Area: 20.2

Additional information on 1-(2-Bromo-5-fluorophenyl)ethanol

Research Brief on 1-(2-Bromo-5-fluorophenyl)ethanol (CAS: 906673-56-1) in Chemical Biology and Pharmaceutical Applications

1-(2-Bromo-5-fluorophenyl)ethanol (CAS: 906673-56-1) is a fluorinated aromatic alcohol derivative that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its role as a key building block in the construction of complex pharmacophores, owing to the strategic placement of bromine and fluorine substituents on the phenyl ring, which enhance both reactivity and binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(2-Bromo-5-fluorophenyl)ethanol in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a chiral precursor, capitalizing on its stereocenter to achieve enantioselective synthesis of the target molecules. The resulting inhibitors exhibited improved pharmacokinetic properties and selectivity profiles, underscoring the importance of this intermediate in drug discovery pipelines.

From a chemical biology perspective, the unique electronic properties conferred by the bromo-fluoro substitution pattern make this compound particularly valuable for structure-activity relationship (SAR) studies. The fluorine atom serves as both a metabolic stabilizer and a hydrogen bond acceptor, while the bromine atom provides a handle for further functionalization through cross-coupling reactions. This dual functionality has been exploited in several recent PROTAC (proteolysis targeting chimera) designs, where 1-(2-Bromo-5-fluorophenyl)ethanol forms part of the linker domain connecting the target-binding moiety to the E3 ligase recruiter.

Recent advances in synthetic methodology have also focused on more sustainable approaches to producing this valuable intermediate. A 2024 Green Chemistry publication described a biocatalytic route to enantiopure 1-(2-Bromo-5-fluorophenyl)ethanol using engineered alcohol dehydrogenases, achieving excellent yields (≥85%) and enantiomeric excess (>99% ee). This development addresses previous challenges associated with the resolution of racemic mixtures and represents a significant step toward greener pharmaceutical manufacturing processes.

In the realm of analytical characterization, new mass spectrometry techniques have been developed specifically for tracking 1-(2-Bromo-5-fluorophenyl)ethanol and its derivatives in complex biological matrices. The distinctive isotopic pattern resulting from the bromine atom (79Br/81Br) coupled with the mass defect introduced by fluorine enables highly selective detection, even at trace levels. These analytical advances are proving invaluable for pharmacokinetic studies of drugs derived from this intermediate.

Looking forward, the unique properties of 1-(2-Bromo-5-fluorophenyl)ethanol position it as a critical component in several emerging therapeutic areas. Current research is exploring its incorporation into next-generation radiopharmaceuticals, where the bromine atom can be replaced with radioactive isotopes for diagnostic and therapeutic applications. Additionally, its potential in covalent inhibitor design is being actively investigated, with several preclinical candidates showing promise in oncology and inflammatory disease targets.